Cas no 1022091-89-9 (Methyl 2-(3-bromoquinolin-6-yl)acetate)

Methyl 2-(3-bromoquinolin-6-yl)acetate is a brominated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 3-position of the quinoline core, enabling further functionalization via cross-coupling reactions, while the methyl ester group at the 6-position offers versatility for hydrolysis or transesterification. This structure makes it a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for constructing heterocyclic scaffolds. Its well-defined reactivity and stability under standard conditions facilitate precise synthetic modifications, supporting applications in drug discovery and material science. High-purity grades ensure consistent performance in demanding research environments.

Methyl 2-(3-bromoquinolin-6-yl)acetate structure

1022091-89-9 structure

Product Name:Methyl 2-(3-bromoquinolin-6-yl)acetate

CAS No:1022091-89-9

MF:C₁₂H₁₀BrNO₂

MW:280.117302417755

MDL:MFCD26398873

CID:2093648

PubChem ID:58190594

Update Time:2025-06-09

Methyl 2-(3-bromoquinolin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(3-bromoquinolin-6-yl)acetate
- (3-bromo-quinolin-6-yl)-acetic acid methyl ester
- methyl2-(3-bromoquinolin-6-yl)acetate
- WS-02462
- AKOS024463617
- DB-327733
- 6-Quinolineacetic acid, 3-bromo-, methyl ester
- XQB09189
- YOLWDFNEQGOTLV-UHFFFAOYSA-N
- MFCD26398873
- SB68653
- CS-0061880
- 1022091-89-9
- SCHEMBL3153818
- MDL： MFCD26398873
- Inchi： 1S/C12H10BrNO2/c1-16-12(15)5-8-2-3-11-9(4-8)6-10(13)7-14-11/h2-4,6-7H,5H2,1H3
- InChI Key： YOLWDFNEQGOTLV-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C=CC(CC(=O)OC)=CC2=C1

Computed Properties

Exact Mass: 278.98949g/mol
Monoisotopic Mass: 278.98949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 39.2Å²

Methyl 2-(3-bromoquinolin-6-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09712-1g	METHYL 2-(3-BROMOQUINOLIN-6-YL)ACETATE	1022091-89-9	95%	1g	$345	2023-09-07
Chemenu	CM145109-1g	Methyl 2-(3-bromoquinolin-6-yl)acetate	1022091-89-9	95%	1g	$1427	2023-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M945265-100mg	Methyl 2-(3-bromoquinolin-6-yl)acetate	1022091-89-9	98%	100mg	￥2,160.00	2022-09-01
abcr	AB450708-250 mg	Methyl 2-(3-bromoquinolin-6-yl)acetate; 95%	1022091-89-9		250MG	€1,495.10	2022-06-10
Chemenu	CM145109-1g	Methyl 2-(3-bromoquinolin-6-yl)acetate	1022091-89-9	95%	1g	$1427	2021-08-05
Alichem	A189008152-250mg	Methyl 2-(3-bromoquinolin-6-yl)acetate	1022091-89-9	95%	250mg	$677.10	2023-09-04
Alichem	A189008152-1g	Methyl 2-(3-bromoquinolin-6-yl)acetate	1022091-89-9	95%	1g	$1212.75	2023-09-04
eNovation Chemicals LLC	Y1040292-100mg	6-Quinolineacetic acid, 3-bromo-, methyl ester	1022091-89-9	95%	100mg	$205	2024-07-28
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eNovation Chemicals LLC	D491199-1G	METHYL 2-(3-BROMOQUINOLIN-6-YL)ACETATE	1022091-89-9	95%	1G	$1320	2022-11-01